Cas no 1248548-62-0 (Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate)

Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate is a brominated indole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive bromine substituent at the 3-position, enabling further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The ester group at the 2-position enhances its versatility as a synthetic intermediate, facilitating transformations into carboxylic acids, amides, or other derivatives. Its phenyl substitution at the 1-position contributes to steric and electronic modulation, making it valuable for constructing complex heterocyclic scaffolds. This compound is particularly useful in medicinal chemistry for the development of indole-based bioactive molecules. High purity and well-defined reactivity ensure consistent performance in research applications.

Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate structure

1248548-62-0 structure

Product Name:Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate

CAS No:1248548-62-0

MF:C₁₆H₁₂BrNO₂

MW:330.175983428955

CID:2126672

Update Time:2025-06-06

Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
- SKKXCRNUBTZKPM-UHFFFAOYSA-N
- methyl 1-phenyl-3-bromo-1H-indole-2-carboxylate
- 3-Bromo-1-phenyl-1H-indole-2-carboxylic acid methyl ester
- Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
- Inchi： 1S/C16H12BrNO2/c1-20-16(19)15-14(17)12-9-5-6-10-13(12)18(15)11-7-3-2-4-8-11/h2-10H,1H3
- InChI Key： SKKXCRNUBTZKPM-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)OC)N(C2C=CC=CC=2)C2C=CC=CC=21

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 356
Topological Polar Surface Area: 31.2

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Chemenu	CM265012-1g	Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate	1248548-62-0	95%+	1g	$594	2021-08-18
Chemenu	CM265012-5g	Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate	1248548-62-0	95%+	5g	$1351	2021-08-18
Chemenu	CM265012-10g	Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate	1248548-62-0	95%+	10g	$1828	2021-08-18
Chemenu	CM265012-1g	Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate	1248548-62-0	95%+	1g	$594	2023-02-03
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